Cas no 2034378-47-5 (N-(3,4-dimethylphenyl)methyl-1-phenyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)methyl-1-phenyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034378-47-5
• MF: C₂₃H₂₁N₅O
• MW: 383.445744276047
• CID: 6165336
• PubChem ID: 119103717
• Update Time: 2025-05-19

N-(3,4-dimethylphenyl)methyl-1-phenyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)methyl-1-phenyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• 2034378-47-5
• N-[(3,4-dimethylphenyl)methyl]-1-phenyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• AKOS026703696
• N-(3,4-dimethylbenzyl)-1-phenyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• F6548-4815
• N-[(3,4-dimethylphenyl)methyl]-1-phenyl-5-pyridin-4-yltriazole-4-carboxamide

• Inchi： 1S/C23H21N5O/c1-16-8-9-18(14-17(16)2)15-25-23(29)21-22(19-10-12-24-13-11-19)28(27-26-21)20-6-4-3-5-7-20/h3-14H,15H2,1-2H3,(H,25,29)
• InChI Key： SUUZNKUBJPAYNN-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2C=CN=CC=2)N(C2C=CC=CC=2)N=N1)NCC1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 383.17461031g/mol
• Monoisotopic Mass: 383.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.7Ų

Additional information on N-(3,4-dimethylphenyl)methyl-1-phenyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(3,4-dimethylphenyl)methyl-1-phenyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034378-47-5)

N-(3,4-dimethylphenyl)methyl-1-phenyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034378-47-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 3,4-dimethylphenyl and pyridin-4-yl substituents, contribute to its unique chemical properties and biological interactions.

The 1H-1,2,3-triazole core of this compound is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Triazole derivatives are known to exhibit strong binding affinity to various biological targets, making them promising candidates for drug development. The presence of the carboxamide functional group further enhances the molecule's solubility and bioavailability, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on developing novel triazole-based compounds with improved pharmacological profiles. The introduction of the pyridin-4-yl moiety in N-(3,4-dimethylphenyl)methyl-1-phenyl-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is particularly noteworthy, as it has been shown to modulate the compound's interaction with biological receptors. This modification has led to the discovery of several derivatives with enhanced efficacy and reduced toxicity compared to their parent compounds.

The N-(3,4-dimethylphenyl)methyl group in this molecule contributes to its lipophilicity, which is an important parameter in drug design. Lipophilic compounds often exhibit better cell membrane penetration and faster absorption rates, making them more effective in treating various diseases. Additionally, the combination of the 1-phenyl and -5-(pyridin-4-yl) substituents creates a complex spatial arrangement that can influence the compound's binding affinity to target proteins.

Recent studies have highlighted the potential of N-(3,4-dimethylphenyl)methyl-1-phenyl-5-(pyridin-4-y l)-1H -1 ,2 ,3 -triazole - 4 -carboxamide as a lead compound for further drug development. Researchers have utilized computational modeling and high-throughput screening techniques to identify analogs with improved pharmacokinetic properties. These efforts have led to the discovery of several promising candidates that are currently undergoing preclinical testing.

The synthesis of this compound involves multiple steps, including condensation reactions and cyclization processes. The use of advanced synthetic methodologies ensures high purity and yield, which are essential for pharmaceutical applications. The structural complexity of N-(3 , 4 - dimethyl phen yl b >) m e th y l - 1 - phen y l - 5 -( py rid i n - 4 - y l ) - 1 H - 1 ,2 ,3 - tri az o le - 4 - carbox am ide b > requires careful optimization to achieve the desired biological activity while minimizing side effects.

In conclusion , N -( 3 , 4 - dim eth yl phen yl ) m e th y l - 1 - phen y l - 5 -( py rid i n - 4 - y l ) - 1 H - 1 ,2 ,3 - tri az o le - 4 - carbox am ide ( C A S N o . 20 3437 8 -47 -5 ) is a structurally unique and biologically active compound with significant potential in pharmaceutical research . Its complex molecular architecture and diverse functional groups make it an attractive candidate for further development into novel therapeutic agents . As research in this area continues to evolve , it is likely that new applications for this compound will be discovered , further solidifying its importance in medicinal chemistry.